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Hydrochloride

CAS No.: 61367-07-5

Cat. No.: B555816

Get Quote

Introduction
Methyl trans-4-Aminocyclohexanecarboxylate Hydrochloride is a bifunctional organic

compound of significant interest in modern medicinal chemistry and organic synthesis.[1] It

serves as a high-value building block, providing a rigid and well-defined three-dimensional

scaffold essential for the construction of complex pharmaceutical agents.[2] The molecule's

structure incorporates a trans-1,4-disubstituted cyclohexane ring, which offers a

conformationally constrained framework, a primary amine hydrochloride for stable handling and

versatile derivatization, and a methyl ester for further modification. These features make it an

invaluable starting material for synthesizing molecules where precise spatial orientation of

functional groups is critical for biological activity. This guide provides a comprehensive

technical overview of its properties, synthesis, characterization, and strategic applications in

drug development.
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The utility of this compound is fundamentally dictated by its structural and chemical

characteristics. The hydrochloride salt form enhances its stability and aqueous solubility,

simplifying handling and formulation compared to the free base. The trans stereochemistry of

the substituents on the cyclohexane ring forces them into a diequatorial orientation in the stable

chair conformation, a critical feature for its application in drug design.

Conformational Analysis
The cyclohexane ring predominantly exists in a low-energy chair conformation. For 1,4-

disubstituted cyclohexanes, the trans isomer is significantly more stable than the cis isomer

because both substituents can occupy equatorial positions, minimizing steric hindrance.[3] This

diequatorial arrangement (e,e) avoids the energetically unfavorable 1,3-diaxial interactions that

would occur if either group were in an axial position.[3][4] This inherent conformational rigidity

is a key reason for its use as a scaffold, as it reduces the entropic penalty upon binding to a

biological target by pre-organizing the pharmacophoric groups in a defined spatial orientation.

[5]
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Caption: Stability of trans vs. cis 1,4-disubstituted cyclohexanes.

Key Physicochemical Data
A summary of the core physicochemical properties is provided below. This data is essential for

planning synthetic reactions, purification, and formulation development.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://fiveable.me/key-terms/organic-chem/14-disubstituted-cyclohexanes
https://fiveable.me/key-terms/organic-chem/14-disubstituted-cyclohexanes
https://www.youtube.com/watch?v=1CjQtMw8qo4
https://m.youtube.com/watch?v=CBGW5-8KX-s
https://www.benchchem.com/product/b555816/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-methyl-trans-4-aminocyclohexanecarboxylate-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555816?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

IUPAC Name
methyl 4-aminocyclohexane-1-

carboxylate;hydrochloride
[6]

Synonyms

trans-4-

Aminocyclohexanecarboxylic

Acid Methyl Ester

Hydrochloride

CAS Number 61367-07-5 [1]

Molecular Formula C₈H₁₆ClNO₂ [7]

Molecular Weight 193.67 g/mol [7]

Appearance
White to off-white crystalline

solid
[6]

Melting Point 231 - 237 °C [1][8]

Boiling Point
255.4 °C at 760 mmHg (for

free base)
[7]

Solubility Soluble in water. [9]

Storage
Store at room temperature in a

dry, dark place.
[10]

Synthesis and Purification
The most common and efficient laboratory-scale synthesis of Methyl trans-4-
Aminocyclohexanecarboxylate Hydrochloride involves the direct esterification of the parent

amino acid, trans-4-aminocyclohexanecarboxylic acid.

Causality Behind Experimental Choices
Starting Material:trans-4-Aminocyclohexanecarboxylic acid is used to ensure the desired

stereochemistry is retained in the final product.
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Reagent: Thionyl chloride (SOCl₂) is a highly effective reagent for this transformation. It

reacts with methanol to form methyl chloroformate and HCl in situ. The generated HCl acts

as the catalyst for the Fischer esterification. The use of SOCl₂ ensures the reaction goes to

completion by converting the carboxylic acid to a more reactive acyl chloride intermediate,

while also providing the necessary acid catalyst and forming the final hydrochloride salt.

Solvent: Methanol serves as both the reactant and the solvent, maximizing the concentration

of the esterifying agent and driving the equilibrium towards the product.

Temperature Control: The initial cooling to -10 °C is critical to control the exothermic reaction

between thionyl chloride and methanol. The subsequent refluxing provides the necessary

activation energy for the esterification to proceed to completion in a reasonable timeframe.[9]

Workup: Concentration under reduced pressure is sufficient to remove the volatile solvent

and byproducts (SO₂ and excess HCl), yielding the crude product.

Purification: Recrystallization is the preferred method for purification. The choice of solvent

(e.g., ethanol, methanol/ethyl acetate) is critical and should be selected to ensure the

compound is highly soluble at high temperatures but sparingly soluble at low temperatures,

allowing for the formation of pure crystals upon cooling.

Experimental Protocol: Esterification with Thionyl
Chloride
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Preparation

Reaction

Workup & Purification

Suspend trans-4-aminocyclohexanecarboxylic acid in Methanol

Cool suspension to -10 °C

Add Thionyl Chloride dropwise

Warm to Room Temperature (15 min)

Reflux for 1 hour

Cool to Room Temperature

Concentrate under reduced pressure

Recrystallize from suitable solvent

Obtain Pure Product

Methyl trans-4-Aminocyclohexanecarboxylate
(Title Compound)

Reduction
(e.g., LiAlH4) trans-4-(Aminomethyl)cyclohexyl)methanol Further

Functionalization
Key Oclacitinib

Precursor Scaffold
Coupling with

Pyrrolopyrimidine Oclacitinib
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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and industry.
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